Cas no 113512-08-6 (L-Cystine-)

• Product Name: L-Cystine-
• CAS No: 113512-08-6
• MF: C₆H₁₂N₂O₄S₂
• MW: 244.106211662292
• CID: 5262562
• PubChem ID: 163322616
• Update Time: 2026-03-09

L-Cystine- Chemical and Physical Properties

Names and Identifiers

• HY-N0394S3
• L-Cystine-34S2
• MS-23448
• 113512-08-6
• CS-0379502
• L-Cystine-
• DA-64897
• (2R)-2-amino-3-[[(2R)-2-amino-2-carboxyethyl]di(34S)sulfanyl]propanoic acid

• Inchi： 1S/C6H12N2O4S2/c7-3(5(9)10)1-13-14-2-4(8)6(11)12/h3-4H,1-2,7-8H2,(H,9,10)(H,11,12)/t3-,4-/m0/s1/i13+2,14+2
• InChI Key： LEVWYRKDKASIDU-RWTAFAFMSA-N
• SMILES： [34S](C[C@@H](C(=O)O)N)[34S]C[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 244.0154409g/mol
• Monoisotopic Mass: 244.0154409g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.3
• Topological Polar Surface Area: 177Ų

Additional information on L-Cystine-

L-Cystine (CAS No. 113512-08-6): A Comprehensive Guide to Its Properties, Applications, and Market Trends

L-Cystine (CAS No. 113512-08-6) is a naturally occurring amino acid that plays a crucial role in various biological processes. As a dimer of L-Cysteine, it is widely recognized for its stability and unique chemical properties. This article delves into the molecular structure, applications, and emerging trends surrounding L-Cystine, providing valuable insights for researchers, manufacturers, and health enthusiasts alike.

The molecular formula of L-Cystine is C₆H₁₂N₂O₄S₂, featuring a disulfide bond that contributes to its structural integrity. This bond is pivotal in protein folding and stabilization, making L-Cystine a key component in keratin and other structural proteins. Its role in hair growth and skin health has garnered significant attention, especially in the beauty and wellness industries.

One of the most prominent applications of L-Cystine is in the nutraceutical sector. As a dietary supplement, it supports antioxidant defense by aiding in the synthesis of glutathione, a master antioxidant in the human body. Recent studies have explored its potential in mitigating oxidative stress, a hot topic in anti-aging research. Consumers searching for "natural antioxidants" or "amino acids for skin health" will find L-Cystine highly relevant.

In the food industry, L-Cystine is utilized as a flavor enhancer and dough conditioner. Its ability to improve the texture of baked goods aligns with the growing demand for clean-label ingredients. With the rise of plant-based diets, manufacturers are increasingly incorporating L-Cystine derived from fermentation processes, catering to vegan and vegetarian consumers.

The pharmaceutical industry also benefits from L-Cystine, particularly in drug formulations targeting respiratory health. Its mucolytic properties make it a valuable ingredient in medications for conditions like chronic bronchitis. Searches for "amino acids in medicine" or "L-Cystine benefits" often highlight these therapeutic applications.

Market trends indicate a steady growth in the demand for L-Cystine, driven by its versatility and expanding applications. The global nutraceutical market, valued at billions of dollars, continues to fuel this demand. Additionally, advancements in biotechnology have enabled more sustainable production methods, addressing environmental concerns associated with traditional extraction processes.

For researchers and industry professionals, understanding the synthesis of L-Cystine is essential. Modern techniques, such as microbial fermentation, offer higher yields and purity compared to chemical synthesis. This aligns with the increasing focus on green chemistry and sustainable practices in the chemical industry.

In conclusion, L-Cystine (CAS No. 113512-08-6) is a multifaceted compound with significant implications across various sectors. From health supplements to food technology and pharmaceuticals, its applications are vast and continually evolving. Staying informed about the latest research and market trends is crucial for leveraging the full potential of this remarkable amino acid.